Cas no 2172045-24-6 (4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid)

• Product Name: 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid
• CAS No: 2172045-24-6
• MF: C₂₆H₂₃ClN₂O₆
• MW: 494.923626184464
• CID: 6092277
• PubChem ID: 165545350
• Update Time: 2025-06-08

4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid
• EN300-1518725
• 2172045-24-6
• 4-{[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-hydroxybutanoic acid

• Inchi： 1S/C26H23ClN2O6/c27-16-11-15(24(31)28-10-9-23(30)25(32)33)12-17(13-16)29-26(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-13,22-23,30H,9-10,14H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： YCPBXAYNVBXHEP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NCCC(C(=O)O)O)=O)=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 494.1244642g/mol
• Monoisotopic Mass: 494.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid

Introduction to 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic Acid (CAS No. 2172045-24-6)

The compound 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid, identified by its CAS number 2172045-24-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's unique chemical framework, characterized by a combination of aromatic and heterocyclic moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, driven by advancements in chemical synthesis and molecular biology. The compound 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid exemplifies this trend, as it incorporates several functional groups that are known to enhance binding affinity and selectivity. Specifically, the presence of a 3-chloro substituent and an (9H-fluoren-9-yl)methoxycarbonyl amino group contributes to its structural complexity and pharmacological potential.

The fluorenylmethoxycarbonyl (Fmoc) moiety is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. However, its incorporation into this compound suggests a broader utility beyond peptide chemistry, potentially serving as a scaffold for designing novel bioactive molecules. The phenylformamido group further enhances the compound's structural diversity, enabling interactions with biological targets through multiple binding modes.

Recent studies have highlighted the importance of molecular diversity in drug discovery, emphasizing the need for compounds with unique structural features to overcome resistance mechanisms and improve therapeutic outcomes. The compound 4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid, with its complex architecture, aligns well with this principle. Its multifaceted functional groups provide opportunities for rational drug design, allowing chemists to fine-tune its properties for specific biological applications.

The< strong>2-hydroxybutanoic acid moiety at the C-terminal region of the molecule introduces polarity and solubility characteristics that can influence its pharmacokinetic profile. This feature is particularly relevant in drug development, where optimal solubility and bioavailability are critical for clinical efficacy. By incorporating this group, the compound may exhibit improved solubility compared to more hydrophobic analogs, potentially enhancing its absorption and distribution within the body.

In addition to its structural features, the compound's potential biological activity has been explored through computational modeling and experimental screening. Initial studies suggest that it may interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions could make it a valuable tool for investigating disease mechanisms and developing new therapeutic strategies.

The< strong>3-chloro substituent on the phenyl ring is another key feature that warrants further investigation. Chlorinated aromatic compounds are known to exhibit diverse biological activities due to their ability to modulate enzyme function and receptor binding. The presence of this group in the compound< strong>4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid suggests that it may possess unique pharmacological properties worthy of detailed study.

The< strong>(9H-fluoren-9-yl)methoxycarbonyl amino group not only contributes to the compound's structural complexity but also provides a site for further functionalization. This feature allows chemists to modify the molecule in various ways, enabling the exploration of different pharmacological profiles. Such flexibility is crucial in drug development, where iterative design and optimization are often necessary to achieve desired therapeutic effects.

The< strong>phenylformamido group serves as a bridge between the fluorenylmethoxycarbonyl moiety and the rest of the molecule, facilitating interactions with biological targets through hydrogen bonding and other non-covalent interactions. This group is particularly relevant in medicinal chemistry, as formamide derivatives are known to exhibit broad-spectrum bioactivity. The incorporation of this group into the compound< strong>4-{3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid underscores its potential as a lead structure for drug discovery.

In conclusion, the compound< strong>4-{3-chloro-5-({(9H-fluoren-9-y m)methoxycarbonyl}amino)phenylformamido}-2-hydroxybutanoic acid (CAS No. 2172045-24-6), with its intricate molecular architecture and diverse functional groups, represents a promising candidate for further exploration in pharmaceutical chemistry. Its structural features offer opportunities for rational drug design, while its potential biological activity makes it an attractive target for future research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.